Cas no 13522-86-6 (Phenol,4-methoxy-2-(1-methylethyl)-)

• Product Name: Phenol,4-methoxy-2-(1-methylethyl)-
• CAS No: 13522-86-6
• MF: C₁₀H₁₄O₂
• MW: 166.216963291168
• MDL: MFCD07787576
• CID: 105923
• Update Time: 2025-06-13

Phenol,4-methoxy-2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol,4-methoxy-2-(1-methylethyl)-
• 2-isopropyl-4-methoxyphenol
• 4-methoxy-2-propan-2-ylphenol
• PHENOL,4-METHOXY-2-1-METHYLETHYL
• 4-methoxy-2-propan-2-yl-phenol
• EOS-61048

• MDL： MFCD07787576
• Inchi： 1S/C10H14O2/c1-7(2)9-6-8(12-3)4-5-10(9)11/h4-7,11H,1-3H3
• InChI Key： PLMALMMKIARHRN-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1C(C)C)OC

Computed Properties

• Exact Mass: 166.09900

Experimental Properties

• PSA: 29.46000
• LogP: 2.52420

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on Phenol,4-methoxy-2-(1-methylethyl)-

Recent Advances in the Study of Phenol,4-methoxy-2-(1-methylethyl)- (CAS: 13522-86-6) in Chemical Biology and Pharmaceutical Research

Phenol,4-methoxy-2-(1-methylethyl)-, with the CAS number 13522-86-6, is a chemical compound that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, also known as 4-methoxy-2-isopropylphenol, belongs to the class of phenolic derivatives and exhibits unique chemical properties that make it a promising candidate for various applications, including drug development, antimicrobial agents, and antioxidant studies. Recent studies have explored its synthesis, biological activity, and potential therapeutic benefits, positioning it as a compound of interest in the field.

One of the key areas of research involving Phenol,4-methoxy-2-(1-methylethyl)- is its antimicrobial properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent activity against a range of Gram-positive and Gram-negative bacteria, including Staphylococcus aureus and Escherichia coli. The study highlighted its mechanism of action, which involves disrupting bacterial cell membranes and inhibiting essential enzymatic pathways. These findings suggest its potential as a lead compound for developing novel antibiotics, particularly in the face of rising antibiotic resistance.

In addition to its antimicrobial effects, Phenol,4-methoxy-2-(1-methylethyl)- has been investigated for its antioxidant capabilities. Research published in Free Radical Biology and Medicine (2022) revealed that this compound effectively scavenges reactive oxygen species (ROS) and reduces oxidative stress in cellular models. The study attributed these effects to the compound's phenolic structure, which enables it to donate hydrogen atoms and stabilize free radicals. Such properties make it a candidate for therapeutic applications in diseases associated with oxidative stress, such as neurodegenerative disorders and cardiovascular diseases.

The synthesis and structural modification of Phenol,4-methoxy-2-(1-methylethyl)- have also been a focus of recent research. A 2023 paper in Organic & Biomolecular Chemistry detailed a novel synthetic route for this compound using green chemistry principles, emphasizing higher yields and reduced environmental impact. Furthermore, derivatives of this compound have been synthesized to enhance its bioavailability and target specificity, with promising results in preclinical models. These advancements underscore the compound's versatility and potential for optimization in drug design.

Despite these promising findings, challenges remain in the clinical translation of Phenol,4-methoxy-2-(1-methylethyl)-. Issues such as pharmacokinetics, toxicity profiles, and formulation stability need to be addressed in future studies. However, the growing body of research supports its potential as a valuable tool in chemical biology and pharmaceutical development. Continued exploration of its mechanisms and applications will likely yield further insights and opportunities for innovation in the field.